Cas no 193630-25-0 (1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-)
193630-25-0 structure
Product Name:1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-
CAS No:193630-25-0
MF:C22H18O4
MW:346.375926494598
CID:6636674
PubChem ID:165344632
Update Time:2024-01-10
1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-
- 3-(3-Ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-1(3H)-isobenzofuranone
- DTXSID601154218
- 193630-25-0
-
- Inchi: 1S/C22H18O4/c1-2-14-13-16(9-12-20(14)24)22(15-7-10-17(23)11-8-15)19-6-4-3-5-18(19)21(25)26-22/h3-13,23-24H,2H2,1H3
- InChI Key: MQUGNZVUMYKLBY-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(C2=CC=C(O)C(CC)=C2)(C2=CC=C(O)C=C2)O1
Computed Properties
- Exact Mass: 346.12050905g/mol
- Monoisotopic Mass: 346.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.319±0.06 g/cm3(Predicted)
- Boiling Point: 553.8±50.0 °C(Predicted)
- pka: 9.53±0.30(Predicted)
1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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